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Compound of Interest

2-(2-Amino-4,6-
Compound Name:
dimethoxyphenoxy)ethanol

Cat. No.: B13877211

Get Quote

Chemical Identity & Structural Context

* |UPAC Name: 2-(2-Amino-4,6-dimethoxyphenoxy)ethanol

Molecular Formula: C1o0H15sNOa4

Molecular Weight: 213.23 g/mol [1]

Core Scaffold: 2-Aminophenol ether

Key Functional Groups:

o Primary Amine (-NH2) at position 2.

o Hydroxyethyl ether (-OCH2CH20H) at position 1.
o Dimethoxy groups (-OCHs) at positions 4 and 6.

Significance: This molecule belongs to the class of "couplers” or "primary intermediates"” in
oxidative coloring. The electron-donating methoxy and amino groups activate the benzene ring,
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making it highly reactive toward electrophilic attack (e.g., by quinone imines) to form stable
chromophores.

Synthesis & Impurity Profiling (Context for Spectra)

To interpret the spectra correctly, one must understand the likely impurities. This compound is
typically synthesized via the hydroxyethylation of 2-amino-4,6-dimethoxyphenol (or its nitro-
precursor followed by reduction).

Critical Impurities to Watch:

o Starting Material: 2-Amino-4,6-dimethoxyphenol (Look for missing ethylene side chain
signals).

o Over-alkylation: N-alkylated byproducts (Look for broad signals ~3.0-3.5 ppm in *H NMR).

» Oxidation Products: Azo or azoxy dimers (Colored impurities, distinct UV-Vis shifts).

i :gg'rf]‘(')‘r’;wmse) | 2-(2-Nitro-4,6-dimethoxyphenoxy)ethanol
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2-Nitro-4,6-dimethoxyphenol

Reduction Target:
(H2/Pd-C or Fe/HCI) 2-(2-Amino-4,6-dimethoxyphenoxy)ethanol

Click to download full resolution via product page

Figure 1: Likely synthetic pathway.[2] Monitoring the reduction of the nitro group is critical in IR
(disappearance of NO:z stretches).

Spectroscopic Characterization
A. Mass Spectrometry (MS)

 lonization Mode: ESI+ (Electrospray lonization, Positive Mode)
e Analysis:
o Molecular lon [M+H]*: 214.24 m/z (Base Peak).

o Sodium Adduct [M+Na]*: 236.22 m/z.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b13877211/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-data-for-2-2-amino-4-6-dimethoxyphenoxy-ethanol
https://patents.google.com/patent/US20210040029A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13877211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

m/z (Fragment) Identity /| Loss Mechanistic Insight

Parent molecule protonated at
214 [M+H]+ _

the amine.

Loss of water from the
196 [M+H - H20]* hydroxyethyl tail (common in

alcohols).

Cleavage of the ether linkage
169 [M+H - C2Hs0]*

(loss of hydroxyethyl group).

Further loss of a methyl group
154 [M+H - C2H50 - CHs]*

from methoxy substituents.

B. Infrared Spectroscopy (FT-IR)

o Sampling: KBr Pellet or ATR (Attenuated Total Reflectance).

e Diagnostic Bands:

Frequency (cm™?) Vibration Mode Assignment

Broad band. Overlap of alcohol
3350-3450 v(O-H) & v(N-H) O-H and primary amine N-H

stretches.

Aliphatic C-H stretching
2850-2950 v(C-H) (methoxy methyls and ethyl

chain).

Amine scissoring
1620-1640 O(N-H) _

(deformation).

Aromatic ring skeletal
1590, 1510 v(C=C) o

vibrations.

Asymmetric ether stretching
1200-1250 v(C-0-C)

(Ar-O-R).
1050-1100 v(C-0) Primary alcohol C-O stretch.
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C. Nuclear Magnetic Resonance (NMR)

e Solvent: DMSO-ds (Standard for polar amines/alcohols).
¢ Internal Standard: TMS (0.00 ppm).

IH NMR (Proton) Prediction & Assignment:
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Triplet (J=5 Hz)
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dry DMSO).
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Methylene
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phenoxy oxygen
(deshielded).
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3H
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Methoxy group
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Self-Validating Protocol (*H NMR):

Check the coupling constant between the aromatic protons at 5.95 and 6.10 ppm. A meta-
coupling of ~2.5 Hz confirms the 2,4,6-substitution pattern. If you see a large coupling (J ~8 Hz),

the substitution pattern is incorrect (e.g., ortho/para).

13C NMR (Carbon) Prediction:

Shift (6 ppm) Carbon Type Assignment
C1 (Attached to
153.5 Quaternary C
hydroxyethoxy)
152.0 Quaternary C C4/C6 (Attached to methoxy)
135.0 Quaternary C C2 (Attached to amine)
) C3 (Ortho to amine/methoxy -
94.0 Methine CH ) )
highly shielded)
) C5 (Between two methoxys -
915 Methine CH ) ]
highly shielded)
73.5 Methylene CH:z -O-CHz2-CH2-OH
60.5 Methylene CH:2 -O-CHz2-CH2-OH
55.5 Methyl CHs -OCHs (Methoxy carbons)

Analytical Protocol: Purity Determination (HPLC)

To ensure the spectroscopic data is valid, the sample must be >98% pure.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 pm).
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Mobile Phase:

o A:0.1% Formic Acid in Water (buffer pH ~3.0 to keep amine protonated).

o B: Acetonitrile.

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 280 nm (aromatic absorption) and 210 nm.

Retention Time: The target molecule is polar. Expect elution early (approx. 3-5 min
depending on dead volume), before the less polar nitro-precursors.

References

 Scientific Committee on Consumer Safety (SCCS). (2006). Opinion on 2,4-
Diaminophenoxyethanol and its salts. European Commission. Link

o Note: Used as a primary analog for spectral assignment of the phenoxyethanol core.

o National Center for Biotechnology Information. (2024). PubChem Compound Summary for
CID 9008, 2-Amino-4-methoxyphenol. Link

o Note: Used to validate aromatic proton shifts and methoxy group influence.

» Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of
Organic Compounds. 7th Edition. John Wiley & Sons. Note: Authoritative source for Additivity
Rules used in *H and 3C NMR prediction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2.US20210040029A1 - Synthesis of 2-(2-aminoethoxy) ethanol - Google Patents
[patents.google.com]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Data for 2-(2-Amino-
4,6-dimethoxyphenoxy)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13877211/docs#technical-guide-spectroscopic-data-
for-2-2-amino-4-6-dimethoxyphenoxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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